Cas no 19855-19-7 (5,8-Dimethyl[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one)

• Product Name: 5,8-Dimethyl[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one
• CAS No: 19855-19-7
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 2660091
• Update Time: 2023-08-06

5,8-Dimethyl[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5,8-Dimethyl-1,2,4-triazolo[4,3-a]pyrazin-3(2H)-one
• 5,8-dimethyl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• 5,8-Dimethyl[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

• Inchi： 1S/C7H8N4O/c1-4-3-8-5(2)6-9-10-7(12)11(4)6/h3H,1-2H3,(H,10,12)
• InChI Key： GGHJGGPOPYOALP-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C(C)=NC=C(C)N21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 339
• Topological Polar Surface Area: 57.1